Cas no 1047651-79-5 (rac-(3R,4S)-4-(2-chlorophenyl)pyrrolidine-3-carboxylic acid)
rac-(3R,4S)-4-(2-chlorophenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- (3S,4R)-4-(2-Chlorophenyl)pyrrolidine-3-carboxylic acid
- trans-4-(2-Chlorophenyl)pyrrolidine-3-carboxylic acid
- 3-Pyrrolidinecarboxylicacid, 4-(2-chlorophenyl)-, (3S,4R)-
- rac-(3R,4S)-4-(2-chlorophenyl)pyrrolidine-3-carboxylic acid
- (3S,4R)-4-(2-Chlorophenyl)pyrrolidine-3-carboxylicacid
- SCHEMBL1819488
- J-525011
- EN300-1454410
- (+/-)-trans-4-(2-Chloro-phenyl)-pyrrolidine-3-carboxylicacid
- AKOS015855842
- F15227
- DTXSID50376080
- AKOS015898172
- 1047651-79-5
-
- MDL: MFCD22371860
- Inchi: 1S/C11H12ClNO2/c12-10-4-2-1-3-7(10)8-5-13-6-9(8)11(14)15/h1-4,8-9,13H,5-6H2,(H,14,15)/t8-,9+/m0/s1
- InChI Key: JGQMSOHBYCXLNS-DTWKUNHWSA-N
- SMILES: ClC1C=CC=CC=1[C@@H]1CNC[C@H]1C(=O)O
Computed Properties
- Exact Mass: 225.05600
- Monoisotopic Mass: 225.056
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.3A^2
- XLogP3: -0.8
Experimental Properties
- Density: 1.303
- Boiling Point: 382.8 °C at 760 mmHg
- Flash Point: 185.3 °C
- PSA: 49.33000
- LogP: 2.05640
rac-(3R,4S)-4-(2-chlorophenyl)pyrrolidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A109006133-1g |
(3S,4R)-4-(2-Chlorophenyl)pyrrolidine-3-carboxylic acid |
1047651-79-5 | 97% | 1g |
$514.80 | 2023-09-04 | |
| Chemenu | CM199053-1g |
(3S,4R)-4-(2-Chlorophenyl)pyrrolidine-3-carboxylic acid |
1047651-79-5 | 97% | 1g |
$528 | 2023-03-07 | |
| eNovation Chemicals LLC | K05652-1g |
Trans-4-(2-chlorophenyl)pyrrolidine-3-carboxylic acid |
1047651-79-5 | >95% | 1g |
$395 | 2023-09-01 | |
| eNovation Chemicals LLC | K05652-5g |
Trans-4-(2-chlorophenyl)pyrrolidine-3-carboxylic acid |
1047651-79-5 | >95% | 5g |
$995 | 2023-09-01 | |
| eNovation Chemicals LLC | K05652-25g |
Trans-4-(2-chlorophenyl)pyrrolidine-3-carboxylic acid |
1047651-79-5 | >95% | 25g |
$2395 | 2023-09-01 | |
| Chemenu | CM199053-1g |
(3S,4R)-4-(2-Chlorophenyl)pyrrolidine-3-carboxylic acid |
1047651-79-5 | 97% | 1g |
$528 | 2021-06-09 | |
| Enamine | EN300-1454410-1.0g |
rac-(3R,4S)-4-(2-chlorophenyl)pyrrolidine-3-carboxylic acid |
1047651-79-5 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1454410-50mg |
rac-(3R,4S)-4-(2-chlorophenyl)pyrrolidine-3-carboxylic acid |
1047651-79-5 | 50mg |
$839.0 | 2023-09-29 | ||
| Enamine | EN300-1454410-100mg |
rac-(3R,4S)-4-(2-chlorophenyl)pyrrolidine-3-carboxylic acid |
1047651-79-5 | 100mg |
$879.0 | 2023-09-29 | ||
| Enamine | EN300-1454410-250mg |
rac-(3R,4S)-4-(2-chlorophenyl)pyrrolidine-3-carboxylic acid |
1047651-79-5 | 250mg |
$920.0 | 2023-09-29 |
rac-(3R,4S)-4-(2-chlorophenyl)pyrrolidine-3-carboxylic acid Related Literature
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
Additional information on rac-(3R,4S)-4-(2-chlorophenyl)pyrrolidine-3-carboxylic acid
Comprehensive Overview of rac-(3R,4S)-4-(2-chlorophenyl)pyrrolidine-3-carboxylic acid (CAS No. 1047651-79-5)
The compound rac-(3R,4S)-4-(2-chlorophenyl)pyrrolidine-3-carboxylic acid (CAS No. 1047651-79-5) is a chiral pyrrolidine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a 2-chlorophenyl group and a carboxylic acid moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its stereochemical properties and its role in modulating biological targets, particularly in the central nervous system (CNS) and metabolic pathways.
One of the most searched questions in the field of medicinal chemistry is: "What are the applications of chiral pyrrolidine derivatives in drug discovery?" This compound addresses this query by serving as a key building block for enantioselective synthesis. Its rac-(3R,4S) configuration allows for the exploration of stereospecific interactions with enzymes and receptors, a hot topic in modern drug design. Additionally, the presence of the 2-chlorophenyl group enhances its lipophilicity, which is crucial for improving blood-brain barrier permeability—a critical factor in CNS-targeted therapies.
In the context of sustainability and green chemistry, another trending topic is: "How can chiral intermediates reduce waste in pharmaceutical manufacturing?" The enantiomeric purity of rac-(3R,4S)-4-(2-chlorophenyl)pyrrolidine-3-carboxylic acid enables more efficient synthetic routes, minimizing byproducts and optimizing yields. This aligns with the industry's shift toward environmentally friendly processes, making it a compound of interest for both academic and industrial researchers.
From a technical perspective, the carboxylic acid functional group in this compound allows for further derivatization, such as amide bond formation or esterification, expanding its utility in combinatorial chemistry. Recent publications highlight its use in the development of protease inhibitors and allosteric modulators, addressing another frequently asked question: "What are the emerging roles of pyrrolidine-based compounds in targeted therapies?"
Analytical characterization of rac-(3R,4S)-4-(2-chlorophenyl)pyrrolidine-3-carboxylic acid typically involves techniques like HPLC, NMR, and mass spectrometry to confirm its stereochemical integrity. The demand for high-purity chiral compounds has surged, as reflected in search trends for "CAS 1047651-79-5 supplier" and "chiral pyrrolidine-3-carboxylic acid derivatives." Suppliers now emphasize batch-to-batch consistency to meet the stringent requirements of preclinical studies.
In summary, rac-(3R,4S)-4-(2-chlorophenyl)pyrrolidine-3-carboxylic acid (CAS No. 1047651-79-5) represents a versatile scaffold with broad applications in drug discovery and development. Its relevance to current research trends—such as enantioselective synthesis, CNS drug design, and green chemistry—ensures its continued prominence in scientific literature and industrial pipelines. For researchers seeking reliable data, this compound's physicochemical properties and synthetic protocols are well-documented, making it a staple in modern medicinal chemistry.
1047651-79-5 (rac-(3R,4S)-4-(2-chlorophenyl)pyrrolidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)